Cas no 1895194-19-0 (tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate)

• Product Name: tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate
• CAS No: 1895194-19-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5272109
• Update Time: 2026-03-09

tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate

• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-5-4-8(7-14)9-6-10(9)13/h7-10H,4-6H2,1-3H3
• InChI Key： JXGPEKRYVARRTQ-UHFFFAOYSA-N
• SMILES： C12C(C1)C(C=O)CCN2C(OC(C)(C)C)=O

Additional information on tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate

Introduction to Tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS No. 1895194-19-0)

Tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate, identified by its CAS number 1895194-19-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic azaboranes, which are known for their unique structural features and potential applications in drug development. The presence of both a formyl group and a tert-butyl ester moiety in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The bicyclo[4.1.0]heptane core of Tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate provides a rigid framework that can be exploited to design molecules with specific biological activities. The azabicyclo structure, in particular, has been extensively studied for its role in modulating enzyme inhibition and receptor binding. Recent advancements in computational chemistry have highlighted the potential of such scaffolds in developing novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases.

One of the most compelling aspects of Tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate is its utility as a building block in the synthesis of more complex molecules. The formyl group (-CHO) serves as a reactive handle for further functionalization, allowing chemists to introduce various pharmacophores or to link the compound to other bioactive entities through condensation reactions. This versatility has made it a popular choice for medicinal chemists working on fragment-based drug design and library screening.

In recent years, there has been growing interest in the development of macrocyclic compounds due to their enhanced binding affinity and selectivity towards biological targets. The bicyclic nature of Tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate aligns well with this trend, as it can be used to construct larger, more intricate structures that mimic natural product scaffolds or target specific protein binding pockets.

The tert-butyl ester group (-COO-C(CH₃)₃) in the molecule not only contributes to its stability but also provides a site for further derivatization, such as hydrolysis or transesterification, which can be tailored to meet specific synthetic needs. This dual functionality makes Tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate a versatile intermediate for both academic research and industrial applications.

Recent studies have demonstrated the potential of this compound in the development of novel antibiotics and antiviral agents. The rigid bicyclic core can be engineered to interact with viral proteases or bacterial enzymes, disrupting essential metabolic pathways without causing significant side effects. For instance, modifications to the azabicyclo moiety have shown promise in inhibiting the replication of certain RNA viruses by mimicking natural substrates or by inducing conformational changes in viral proteins.

The formyl group has also been explored as a site for covalent bonding with biomolecules, enabling the development of probes and inhibitors that can selectively target disease-causing enzymes or receptors. This approach has been particularly useful in studying enzyme mechanisms and in designing targeted therapies for conditions such as cancer and inflammatory diseases.

From a synthetic chemistry perspective, Tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate represents an excellent example of how structural complexity can be leveraged to achieve functional diversity. Its synthesis involves multi-step reactions that showcase advanced techniques in organic synthesis, including cycloadditions, rearrangements, and protective group strategies.

The tert-butyl ester group is particularly noteworthy, as it not only enhances the compound's solubility and stability but also provides a convenient site for further chemical manipulation. This feature has been exploited in several synthetic pathways where selective hydrolysis or transesterification is required to generate different derivatives with tailored properties.

In conclusion, Tert-butyl 5-formyl-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS No. 1895194-19-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike, offering new opportunities for discovering novel therapeutic agents.